Cas no 874492-44-1 (Pyridine, 2-(2-methoxyethoxy)-5-nitro-)

• Product Name: Pyridine, 2-(2-methoxyethoxy)-5-nitro-
• CAS No: 874492-44-1
• MF: C₈H₁₀N₂O₄
• MW: 198.176002025604
• CID: 1893243
• PubChem ID: 69275173
• Update Time: 2025-06-09

Pyridine, 2-(2-methoxyethoxy)-5-nitro- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-(2-methoxyethoxy)-5-nitro-
• 2-(2-methoxy-ethoxy)-5-nitro-pyridine
• 2-(2-methoxyethoxy)-5-nitropyridine
• VRVHHUJTYWVESQ-UHFFFAOYSA-N
• SCHEMBL5004367
• DB-291663
• DTXSID60740152
• 2-(2-Methoxy-ethoxy)-5-nitropyridine
• 874492-44-1

• Inchi： 1S/C8H10N2O4/c1-13-4-5-14-8-3-2-7(6-9-8)10(11)12/h2-3,6H,4-5H2,1H3
• InChI Key： VRVHHUJTYWVESQ-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CN=1)[N+](=O)[O-])CCOC

Computed Properties

• Exact Mass: 198.06405680Da
• Monoisotopic Mass: 198.06405680Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 77.2Ų

Additional information on Pyridine, 2-(2-methoxyethoxy)-5-nitro-

Pyridine, 2-(2-methoxyethoxy)-5-nitro- (CAS No. 874492-44-1): A Comprehensive Overview

Pyridine, 2-(2-methoxyethoxy)-5-nitro-, identified by its Chemical Abstracts Service (CAS) number CAS No. 874492-44-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its nitro and methoxy functional groups, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The structural composition of Pyridine, 2-(2-methoxyethoxy)-5-nitro- includes a pyridine core substituted with a 2-methoxyethoxy group at the 2-position and a nitro group at the 5-position. This arrangement imparts distinct reactivity and solubility characteristics, making it suitable for diverse applications in medicinal chemistry and industrial processes. The presence of both electron-withdrawing and electron-donating groups on the pyridine ring enhances its utility as a building block in the development of novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of derivatives of Pyridine, 2-(2-methoxyethoxy)-5-nitro-. Research studies have highlighted its role as a precursor in the synthesis of compounds with antimicrobial and anti-inflammatory properties. The nitro group, in particular, has been shown to contribute to the bioactivity of molecules by influencing their electronic distribution and interactions with biological targets.

One of the most compelling aspects of Pyridine, 2-(2-methoxyethoxy)-5-nitro- is its versatility in chemical transformations. The methoxyethoxy side chain provides a reactive site for further functionalization, enabling chemists to tailor the compound's properties for specific applications. This flexibility has led to its incorporation into numerous synthetic pathways aimed at developing new drugs and agrochemicals.

The synthesis of Pyridine, 2-(2-methoxyethoxy)-5-nitro- typically involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution, have been employed to achieve high yields and purity. These techniques underscore the compound's importance as a key intermediate in modern chemical synthesis.

The pharmacological significance of Pyridine, 2-(2-methoxyethoxy)-5-nitro- has been further explored through computational modeling and experimental studies. Researchers have utilized molecular docking techniques to predict how this compound might interact with biological receptors and enzymes. These studies have provided valuable insights into its potential therapeutic applications, particularly in the treatment of neurological disorders and infectious diseases.

In addition to its pharmaceutical relevance, Pyridine, 2-(2-methoxyethoxy)-5-nitro- has shown promise in material science applications. Its unique structural features make it suitable for use in designing advanced polymers and liquid crystals. These materials exhibit enhanced thermal stability and mechanical strength, making them attractive for use in electronics and aerospace industries.

The environmental impact of using Pyridine, 2-(2-methoxyethoxy)-5-nitro- as an intermediate has also been a subject of interest. Efforts have been made to develop greener synthetic routes that minimize waste and reduce energy consumption. Such initiatives align with global trends toward sustainable chemistry practices, ensuring that the compound's production is both efficient and environmentally responsible.

Ongoing research continues to uncover new applications for Pyridine, 2-(2-methoxyethoxy)-5-nitro-. Collaborative efforts between academic institutions and industrial laboratories are driving innovation in drug discovery and material science. By leveraging cutting-edge technologies and interdisciplinary approaches, scientists are poised to unlock the full potential of this versatile compound.

In conclusion, Pyridine, 2-(2-methoxyethoxy)-5-nitro-, CAS No. 874492-44-1, represents a significant advancement in chemical synthesis and pharmaceutical development. Its unique structural features and reactivity make it an indispensable tool for researchers striving to create novel therapeutics and advanced materials. As scientific understanding continues to evolve, the applications of this compound are expected to expand further, solidifying its role as a cornerstone in modern chemistry.